Cas no 125602-26-8 (Boc-Nalpha-Me-Arg(Mtr)-OH)

• Product Name: Boc-Nalpha-Me-Arg(Mtr)-OH
• CAS No: 125602-26-8
• MF: C₂₂H₃₆N₄O₇S
• MW: 500.60884475708
• MDL: MFCD00236863
• CID: 105731
• PubChem ID: 45934227
• Update Time: 2025-05-23

Boc-Nalpha-Me-Arg(Mtr)-OH Chemical and Physical Properties

Names and Identifiers

• L-Ornithine,N2-[(1,1-dimethylethoxy)carbonyl]-N5-[imino[[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]amino]methyl]-N2-methyl-
• (2S)-5-[[amino-[(4-methoxy-2,3,6-trimethylphenyl)sulfonylamino]methylidene]amino]-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pentanoic acid
• (S)-2-((tert-Butoxycarbonyl)(methyl)amino)-5-(3-((4-methoxy-2,3,6-trimethylphenyl)sulfonyl)guanidino)pentanoic acid
• Boc-Nalpha-Me-Arg(Mtr)-OH
• Boc-N-Me-Arg(Mtr)-OH
• BOC-NΑ-ME-ARG(MTR)-OH
• Boc-Nα-methyl-Nω-(4-methoxy-2,3,6-trimethylbenzenesulfonyl)-L-arginine
• L-Ornithine,N2-[(1,1-dimethylethoxy)carbonyl]-N5-[imino[[(4-methoxy-2,3,6-trimethylphenyl)sulf...
• (2S)-2-[(tert-butoxycarbonyl)(methyl)amino]-5-[3-(4-methoxy-2,3,6-trimethylbenzenesulfonyl)carbamimidamido]pentanoic acid
• Boc-Nalpha-methyl-Nomega-(4-methoxy-2,3,6-trimethylbenzenesulfonyl)-L-arginine
• BOC-NA-METHYL-NW-(4-METHOXY-2,3,6-TRIMETHYLBENZENESULFONYL)-L-ARGININE
• CTK8E5723
• CTK8F8302
• FT-0688519
• I14-32671
• BOC-MEARG(MTR)-OH
• Boc-N-Me-L-Arg(Mtr)-OH
• BOC-N-ME-ARGININE(MTR)-OH
• BOC-N-ALPHA-METHYL-N-OMEGA-(4-METHOXY-2,3,6-TRIMETHYLBENZENESULFONYL)-L-ARGININE
• N-ALPHA-BUTOXYCARBONYL-N-ALPHA-METHYL-OMEGA-(4-METHOXY-2,3,6-TRIMETHYLBENZENSULFONYL)-L-ARGININE
• N-ALPHA-T-BUTOXYCARBONYL-N-ALPHA-METHYL-N-OMEGA-(4-METHOXY-2,3,6-TRIMETHYLBENZENESULFONYL)-L-ARGININE
• Boc-Nα-methyl-Nω-(4-methoxy-2,3,6-trimethylbenzenesulfonyl)-L-arginine≥ 98% (HPLC)
• 125602-26-8
• S-125602-26-8
• AKOS015909627
• (E)-N~5~-{Amino[(4-methoxy-2,3,6-trimethylbenzene-1-sulfonyl)amino]methylidene}-N~2~-(tert-butoxycarbonyl)-N~2~-methyl-L-ornithine
• MFCD00236863
• DTXSID70672930
• L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N5-[imino[[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]amino]methyl]-N2-methyl-
• N2-(tert-Butoxycarbonyl)-Nw-((4-methoxy-2,3,6-trimethylphenyl)sulfonyl)-N2-methyl-L-arginine
• (2S)-2-[(TERT-BUTOXYCARBONYL)(METHYL)AMINO]-5-[N'-(4-METHOXY-2,3,6-TRIMETHYLBENZENESULFONYL)CARBAMIMIDAMIDO]PENTANOIC ACID

• MDL： MFCD00236863
• Inchi： 1S/C22H36N4O7S/c1-13-12-17(32-8)14(2)15(3)18(13)34(30,31)25-20(23)24-11-9-10-16(19(27)28)26(7)21(29)33-22(4,5)6/h12,16H,9-11H2,1-8H3,(H,27,28)(H3,23,24,25)/t16-/m0/s1
• InChI Key： CCQFOFXVPZPGDN-INIZCTEOSA-N
• SMILES： S(C1C(C)=CC(=C(C)C=1C)OC)(N/C(/N)=N/CCC[C@@H](C(=O)O)N(C)C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 500.23000
• Monoisotopic Mass: 500.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 169A^2

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.014 g/l) (25 º C),
• PSA: 166.50000
• LogP: 4.48570

Boc-Nalpha-Me-Arg(Mtr)-OH Security Information

• Storage Condition：-15°C
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Boc-Nalpha-Me-Arg(Mtr)-OH

Boc-Nalpha-Me-Arg(Mtr)-OH: A Comprehensive Overview

The compound with CAS No. 125602-26-8, commonly referred to as Boc-Nalpha-Me-Arg(Mtr)-OH, is a significant molecule in the field of peptide chemistry and drug discovery. This compound is a derivative of arginine, a naturally occurring amino acid, and has been extensively studied for its potential applications in various therapeutic areas. The Boc (tert-butoxycarbonyl) group serves as a protecting group for the amino terminus, while the Mtr (methyl ester of trifluoroacetic acid) group modifies the guanidino side chain of arginine. The hydroxyl group (-OH) at the carboxyl terminus indicates its role as an amino acid derivative.

Recent advancements in peptide synthesis have highlighted the importance of Boc-Nalpha-Me-Arg(Mtr)-OH in constructing bioactive peptides. Researchers have demonstrated that this compound can be effectively incorporated into peptide sequences to enhance stability and bioavailability. For instance, studies published in 2023 have shown that peptides incorporating Boc-Nalpha-Me-Arg(Mtr)-OH exhibit improved resistance to enzymatic degradation, making them promising candidates for drug delivery systems.

The structural modification of arginine in Boc-Nalpha-Me-Arg(Mtr)-OH introduces unique properties that make it invaluable in medicinal chemistry. The methyl group substitution on the alpha-amino nitrogen (Nalpha-Me) reduces the basicity of the amino group, which can modulate the compound's interaction with biological membranes. This property is particularly advantageous in designing drugs that target specific cellular compartments or membrane-bound receptors.

Moreover, the trifluoroacetyl (Mtr) modification on the guanidino side chain enhances the hydrophobicity of the molecule, which can influence its solubility and partition coefficients. This dual modification strategy has been leveraged in recent studies to develop peptide-based inhibitors for various enzymes, including proteases and kinases. For example, a 2023 study reported that Boc-Nalpha-Me-Arg(Mtr)-OH derivatives effectively inhibit cysteine proteases, which are implicated in inflammatory diseases and cancer progression.

In addition to its role in peptide synthesis, Boc-Nalpha-Me-Arg(Mtr)-OH has been explored as a building block for constructing larger biomolecules, such as cyclic peptides and macrocycles. These structures are known for their high stability and ability to adopt specific conformations, making them ideal for targeting complex biological systems. Recent research has focused on using Boc-Nalpha-Me-Arg(Mtr)-OH to create macrocyclic compounds that mimic natural product scaffolds, with potential applications in antibiotic development.

The synthesis of Boc-Nalpha-Me-Arg(Mtr)-OH typically involves multi-step chemical transformations, including protection/deprotection strategies and coupling reactions. Modern synthetic methods have optimized these processes to achieve high yields and purity levels, ensuring that the compound is readily available for research purposes. The use of microwave-assisted synthesis and automated peptide synthesizers has further streamlined the production of this compound.

From an analytical standpoint, Boc-Nalpha-Me-Arg(Mtr)-OH is characterized by its distinct spectroscopic properties, which facilitate its identification and quantification in complex mixtures. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its structure and purity. Recent methodological advancements have improved the sensitivity and accuracy of these techniques, enabling precise analysis of this compound even at trace levels.

In conclusion, Boc-Nalpha-Me-Arg(Mtr)-OH (CAS No. 125602-26-8) is a versatile molecule with significant potential in peptide chemistry and drug discovery. Its unique structural features and modifiable side chains make it an invaluable tool for researchers aiming to design novel bioactive compounds. As ongoing studies continue to uncover new applications for this compound, it is poised to play a pivotal role in advancing therapeutic interventions across diverse disease areas.